Glycochenodeoxycholic Acid 3-Sulfate Disodium Salt
Glycochenodeoxycholic Acid 3-Sulfate Disodium Salt
Brand Name:
Vulcanchem
CAS No.:
66874-09-7
VCID:
VC0121747
InChI:
InChI=1S/C26H43NO8S.2Na/c1-15(4-7-22(29)27-14-23(30)31)18-5-6-19-24-20(9-11-26(18,19)3)25(2)10-8-17(35-36(32,33)34)12-16(25)13-21(24)28;;/h15-21,24,28H,4-14H2,1-3H3,(H,27,29)(H,30,31)(H,32,33,34);;/q;2*+1/p-2/t15-,16+,17-,18-,19+,20+,21-,24+,25+,26-;;/m1../s1
SMILES:
CC(CCC(=O)NCC(=O)[O-])C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)OS(=O)(=O)[O-])C)O)C.[Na+].[Na+]
Molecular Formula:
C₂₆H₄₁NNa₂O₈S
Molecular Weight:
573.65
Glycochenodeoxycholic Acid 3-Sulfate Disodium Salt
CAS No.: 66874-09-7
Reference Standards
VCID: VC0121747
Molecular Formula: C₂₆H₄₁NNa₂O₈S
Molecular Weight: 573.65
| CAS No. | 66874-09-7 |
|---|---|
| Product Name | Glycochenodeoxycholic Acid 3-Sulfate Disodium Salt |
| Molecular Formula | C₂₆H₄₁NNa₂O₈S |
| Molecular Weight | 573.65 |
| IUPAC Name | disodium;2-[[(4R)-4-[(3R,5R,7R,8R,9S,10S,13R,14S,17R)-7-hydroxy-10,13-dimethyl-3-sulfonatooxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]acetate |
| Standard InChI | InChI=1S/C26H43NO8S.2Na/c1-15(4-7-22(29)27-14-23(30)31)18-5-6-19-24-20(9-11-26(18,19)3)25(2)10-8-17(35-36(32,33)34)12-16(25)13-21(24)28;;/h15-21,24,28H,4-14H2,1-3H3,(H,27,29)(H,30,31)(H,32,33,34);;/q;2*+1/p-2/t15-,16+,17-,18-,19+,20+,21-,24+,25+,26-;;/m1../s1 |
| SMILES | CC(CCC(=O)NCC(=O)[O-])C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)OS(=O)(=O)[O-])C)O)C.[Na+].[Na+] |
| Synonyms | N-[(3α,5β,7α)-7-Hydroxy-24-oxo-3-(sulfooxy)cholan-24-yl]glycine Disodium Salt; Glycochenodeoxycholic Acid 3α-Sulfate Disodium Salt; |
| PubChem Compound | 71317153 |
| Last Modified | Nov 11 2021 |
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